Cas no 890095-99-5 (N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide)

• Product Name: N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide
• CAS No: 890095-99-5
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 3103559
• PubChem ID: 16765256
• Update Time: 2025-07-18

N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide
• NSC-790924
• 890095-99-5
• CS-0321989
• N-(1,3-benzodioxol-5-yl)ethanediamide
• N'-(1,3-benzodioxol-5-yl)oxamide
• N'-(2H-1,3-BENZODIOXOL-5-YL)ETHANEDIAMIDE
• N1-(benzo[d][1,3]dioxol-5-yl)oxalamide
• {N}-1,3-benzodioxol-5-ylethanediamide
• NSC790924
• STK661597
• Ethanediamide, N(1)-(1,3-benzodioxol-5-yl)-
• GGINJBJHHUBLDU-UHFFFAOYSA-N
• AKOS000344455

• Inchi： 1S/C9H8N2O4/c10-8(12)9(13)11-5-1-2-6-7(3-5)15-4-14-6/h1-3H,4H2,(H2,10,12)(H,11,13)
• InChI Key： GGINJBJHHUBLDU-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(C(N)=O)=O

Computed Properties

• Exact Mass: 208.04840674Da
• Monoisotopic Mass: 208.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.7Ų

Additional information on N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide

Introduction to N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide (CAS No. 890095-99-5)

N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide, a compound with the chemical identifier CAS No. 890095-99-5, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzodioxole derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The benzodioxole scaffold, characterized by its oxygen-containing heterocyclic structure, has been extensively studied for its role in various pharmacological contexts.

The molecular structure of N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide features a central benzodioxole ring connected to an ethanediamide moiety. This unique arrangement imparts specific electronic and steric properties to the molecule, making it a valuable candidate for further investigation. The presence of the amide group not only influences the solubility and metabolic stability of the compound but also opens up possibilities for its derivatization and functionalization.

In recent years, there has been growing interest in benzodioxole derivatives due to their reported pharmacological effects. These compounds have been explored for their potential in treating a range of disorders, including neurological conditions, inflammatory diseases, and infectious diseases. The benzodioxole core is particularly noted for its ability to interact with various biological targets, such as enzymes and receptors, which are crucial for maintaining homeostasis and responding to pathogens.

N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide has garnered attention in academic and industrial research settings due to its structural complexity and potential therapeutic applications. Researchers have been investigating its interactions with biological systems to understand its mechanism of action and to identify possible lead compounds for drug development. The compound's ability to modulate biological pathways makes it an attractive candidate for further exploration.

One of the key areas of research involving N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide is its potential role in modulating inflammatory responses. Inflammatory processes are central to many diseases, and understanding how compounds like this one can influence these processes is crucial for developing new therapeutic strategies. Preliminary studies suggest that the benzodioxole derivative may have anti-inflammatory properties by interacting with key signaling pathways involved in inflammation.

Another area of interest is the compound's potential application in treating neurological disorders. The benzodioxole scaffold has been associated with effects on neurotransmitter systems, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide has been investigated for its ability to interact with these systems and potentially alleviate symptoms associated with these conditions.

The synthesis of N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically starts with the preparation of the benzodioxole ring followed by its functionalization with an ethanediamide group. Advanced synthetic techniques are employed to ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, N'-1'-(1,3-Benzodioxol-5-yl)ethanediamide (CAS No. 890095-99-5) represents a promising compound in pharmaceutical research due to its unique structure and potential biological activities. Its investigation into modulating inflammatory responses and neurological disorders underscores its significance in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play a vital role in the development of novel therapeutic agents.